Cas no 487-91-2 (Bufotenidine)

• Product Name: Bufotenidine
• CAS No: 487-91-2
• MF: C₁₃H₁₈N₂O
• MW: 218.294823169708
• CID: 1518794
• PubChem ID: 3083591
• Update Time: 2025-09-22

Bufotenidine Chemical and Physical Properties

Names and Identifiers

• 3-[2-(trimethylammonio)ethyl]-1H-indol-5-olate
• 3-[2-(trimethylazaniumyl)ethyl]-1H-indol-5-olate
• Bufotenidine
• 1H-Indole-3-ethanaminium, 5-hydroxy-N,N,N-trimethyl-, hydroxide, inner salt
• 1H-Indole-3-ethanaminium, 5-hydroxy-N,N,N-trimethyl-, inner salt
• DTXSID50197595
• CHEBI:196027
• AKOS040763802
• 487-91-2
• Q4986046
• AMMONIUM, (2-(5-HYDROXYINDOL-3-YL)ETHYL)TRIMETHYL-, HYDROXIDE, INNER SALT
• J3C2F8ZLY5
• UNII-J3C2F8ZLY5
• Bufotenidin
• DTXCID10120086

• Inchi： 1S/C13H18N2O/c1-15(2,3)7-6-10-9-14-13-5-4-11(16)8-12(10)13/h4-5,8-9,14H,6-7H2,1-3H3
• InChI Key： HIYGARYIJIZXGW-UHFFFAOYSA-N
• SMILES： [O-]C1C=CC2=C(C=1)C(=CN2)CC[N+](C)(C)C

Computed Properties

• Exact Mass: 218.14204
• Monoisotopic Mass: 218.142
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 38.8Ų

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 38.85

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Tryptamines and derivatives